molecular formula C20H20F2N6O B5527485 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(4,5-dimethyl-1H-imidazol-1-yl)pyrimidine

4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(4,5-dimethyl-1H-imidazol-1-yl)pyrimidine

Cat. No. B5527485
M. Wt: 398.4 g/mol
InChI Key: JLOZGRMKNXGMKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar pyrimidine derivatives involves nucleophilic substitution reactions, where a nucleophile attacks an electrophilic center in the target molecule. For instance, Mallesha et al. (2012) synthesized a series of pyrido[1,2-a]pyrimidin-4-one derivatives via a nucleophilic substitution reaction, showcasing the methodological framework applicable to synthesizing complex pyrimidine derivatives like the one (Mallesha, K. Mohana, B. Veeresh, Ravi Alvala, & A. Mallika, 2012).

Molecular Structure Analysis

The molecular structure of compounds closely related to "4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(4,5-dimethyl-1H-imidazol-1-yl)pyrimidine" has been elucidated through crystallographic studies. Karczmarzyk and Malinka (2004) detailed the crystal and molecular structures of a derivative, providing insights into the conformation and geometrical arrangement that could be analogous to the compound (Karczmarzyk & Malinka, 2004).

Chemical Reactions and Properties

The reactivity of pyrimidine derivatives is influenced by their electronic and structural characteristics. The synthesis of related compounds involves key reactions such as the Povarov reaction, which is used to obtain novel fluorophores with pyrimidine backbones, as demonstrated by Fedotov et al. (2022). These reactions highlight the chemical versatility and reactivity of the pyrimidine moiety in such compounds (Fedotov et al., 2022).

Physical Properties Analysis

The physical properties of pyrimidine derivatives, such as solubility, melting point, and crystalline structure, are pivotal for their application and handling. The detailed analysis by Karczmarzyk and Malinka (2004) provides valuable information on these aspects for a structurally related compound, which could be extrapolated to understand the physical behavior of "4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(4,5-dimethyl-1H-imidazol-1-yl)pyrimidine" (Karczmarzyk & Malinka, 2004).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and interaction with other molecules, define the utility and application scope of a compound. The work by Sako et al. (2000) on labeled pyrimidine derivatives provides insights into their chemical behavior, which is crucial for understanding the chemical properties of "4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(4,5-dimethyl-1H-imidazol-1-yl)pyrimidine" (Sako et al., 2000).

properties

IUPAC Name

(2,6-difluorophenyl)-[4-[6-(4,5-dimethylimidazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H20F2N6O/c1-13-14(2)28(12-25-13)18-10-17(23-11-24-18)26-6-8-27(9-7-26)20(29)19-15(21)4-3-5-16(19)22/h3-5,10-12H,6-9H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JLOZGRMKNXGMKM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N(C=N1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)C4=C(C=CC=C4F)F)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H20F2N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

398.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(2,6-difluorophenyl)(4-(6-(4,5-dimethyl-1H-imidazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)methanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.